Cas no 113776-21-9 (Propanoic acid, 2-[4-[(6-chloro-2-benzoxazolyl)oxy]phenoxy]-, (S)-)

• Product Name: Propanoic acid, 2-[4-[(6-chloro-2-benzoxazolyl)oxy]phenoxy]-, (S)-
• CAS No: 113776-21-9
• MF: C₁₆H₁₂ClNO₅
• MW: 333.723183631897
• CID: 1201962
• PubChem ID: 13309797
• Update Time: 2025-04-20

Propanoic acid, 2-[4-[(6-chloro-2-benzoxazolyl)oxy]phenoxy]-, (S)- Chemical and Physical Properties

Names and Identifiers

• Propanoic acid, 2-[4-[(6-chloro-2-benzoxazolyl)oxy]phenoxy]-, (S)-
• SCHEMBL2032163
• M9N0Y0F88B
• (2S)-2-[4-[(6-chloro-1,3-benzoxazol-2-yl)oxy]phenoxy]propanoic acid
• UNII-M9N0Y0F88B
• (-)-fenoxaprop
• 113776-21-9
• DTXSID801331109
• Q27283729
• (S)-Fenoxaprop
• Propanoic acid, 2-(4-((6-chloro-2-benzoxazolyl)oxy)phenoxy)-, (2S)-
• Propanoic acid, 2-(4-((6-chloro-2-benzoxazolyl)oxy)phenoxy)-, (S)-
• Fenoxaprop, (-)-

• Inchi： 1S/C16H12ClNO5/c1-9(15(19)20)21-11-3-5-12(6-4-11)22-16-18-13-7-2-10(17)8-14(13)23-16/h2-9H,1H3,(H,19,20)/t9-/m0/s1
• InChI Key： MPPOHAUSNPTFAJ-VIFPVBQESA-N
• SMILES： ClC1C=CC2=C(C=1)OC(=N2)OC1C=CC(=CC=1)O[C@H](C(=O)O)C

Computed Properties

• Exact Mass: 333.04046
• Monoisotopic Mass: 333.0404002g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 415
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 81.8Ų

Experimental Properties

• PSA: 81.79